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Compound of Interest

Compound Name:
Fluorescent Red Mega 485 NHS-

ester

Cat. No.: B1443689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility, handling, and application of

Fluorescent Red Mega 485 NHS-ester in Dimethyl Sulfoxide (DMSO). This information is

critical for researchers utilizing this fluorophore for the labeling of biomolecules.

Core Concepts: Solubility and Stability
N-hydroxysuccinimide (NHS) esters, such as Fluorescent Red Mega 485, are widely used for

labeling primary amines in proteins and other biomolecules. While specific quantitative

solubility data for Fluorescent Red Mega 485 NHS-ester in DMSO is not readily published by

manufacturers, a general understanding of the solubility and stability of NHS esters in organic

solvents is well-established.

NHS esters are generally soluble in anhydrous organic solvents like DMSO and

dimethylformamide (DMF).[1][2][3][4] This allows for the preparation of concentrated stock

solutions that can be added to aqueous reaction buffers for labeling. However, a critical

consideration is the hydrolytic instability of NHS esters. In the presence of moisture, the NHS

ester will hydrolyze, rendering it incapable of reacting with primary amines.[1][4][5] Therefore,

the use of high-purity, anhydrous DMSO is paramount. Stock solutions in DMSO are also

susceptible to degradation and should be prepared fresh or stored under desiccated conditions

at low temperatures (-20°C or -80°C) for limited periods.[5][6]
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Quantitative Data Summary
While a specific molar solubility is not available, the key specifications for Fluorescent Red
Mega 485 NHS-ester are summarized below.

Property Value Reference

Molecular Formula C₂₉H₃₃N₃O₉S [7]

Molecular Weight 599.65 g/mol [7]

Excitation Maximum (Ex) ~485 nm [8][9]

Emission Maximum (Em) ~600 nm [8]

Reactive Group
N-hydroxysuccinimide (NHS)

ester
[8][9]

Target Moiety Primary amines [8][9]

Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO
This protocol outlines the steps for preparing a stock solution of Fluorescent Red Mega 485
NHS-ester in DMSO.

Materials:

Fluorescent Red Mega 485 NHS-ester

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Procedure:

Allow the vial of Fluorescent Red Mega 485 NHS-ester to equilibrate to room temperature

before opening to prevent moisture condensation.
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Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Add the desired volume of anhydrous DMSO to the vial to achieve a target concentration

(e.g., 10 mg/mL or a specific molarity).

Vortex the solution thoroughly to ensure the dye is completely dissolved.

This stock solution is now ready for use in labeling reactions. For storage, aliquot into

smaller volumes in tightly sealed, desiccated tubes and store at -20°C or -80°C, protected

from light. It is recommended to use the stock solution as fresh as possible.[5][6]

General Protein Labeling Protocol
This protocol provides a general workflow for labeling a protein with Fluorescent Red Mega
485 NHS-ester.

Materials:

Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Fluorescent Red Mega 485 NHS-ester stock solution in DMSO

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Purification column (e.g., gel filtration) to remove unconjugated dye

Procedure:

Dissolve the protein in the reaction buffer at a suitable concentration (typically 1-10 mg/mL).

Calculate the required volume of the Fluorescent Red Mega 485 NHS-ester stock solution

to achieve the desired molar excess of dye to protein. A 5-20 fold molar excess is a common

starting point.

Add the calculated volume of the dye stock solution to the protein solution while gently

vortexing.
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Incubate the reaction for at least 1 hour at room temperature or overnight at 4°C, protected

from light.

After incubation, purify the labeled protein from the unreacted dye using a suitable method

such as gel filtration or dialysis.

Visualizations
Experimental Workflow for Protein Labeling
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Caption: Workflow for labeling proteins with Fluorescent Red Mega 485 NHS-ester.

Logical Relationship of NHS-Ester Reaction
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NHS-Ester Amine Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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